4-Chloro-7-iodoisoindolinone
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Description
4-Chloro-7-iodoisoindolinone is a halogenated isoindolinone derivative characterized by chlorine and iodine substituents at positions 4 and 7 of the isoindolinone core. The chlorine and iodine substituents confer unique electronic and steric properties, influencing reactivity, solubility, and biological activity.
Properties
Molecular Formula |
C8H5ClINO |
|---|---|
Molecular Weight |
293.49 g/mol |
IUPAC Name |
4-chloro-7-iodo-2,3-dihydroisoindol-1-one |
InChI |
InChI=1S/C8H5ClINO/c9-5-1-2-6(10)7-4(5)3-11-8(7)12/h1-2H,3H2,(H,11,12) |
InChI Key |
JAKFEUODQZHVLN-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=C(C=CC(=C2C(=O)N1)I)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Properties
The table below compares 4-Chloro-7-iodoisoindolinone with structurally related isoindolinones and halogenated aromatic compounds:
Limitations and Data Gaps
- Characterization Data: The patent for 4-amino-7-chloroisoindolinone lacks detailed spectroscopic or crystallographic data, limiting direct comparisons with 4-Chloro-7-iodoisoindolinone .
- Toxicity Profiles: No compound-specific acceptable intake levels are available for iodinated isoindolinones, necessitating further safety evaluations .
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